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Compound of Interest

Compound Name: trans-4-Octene

Cat. No.: B086139

Core Molecular Data

The essential molecular details of trans-4-octene are presented below. This information is
foundational for a variety of experimental and theoretical applications, including reaction
stoichiometry, analytical characterization, and molecular modeling.

Identifier Value

Chemical Formula C8H16[1][2][3][4]

Molecular Weight 112.21 g/mol [2][4]

Linear Formula CH3CH2CH2CH=CHCH2CH2CH3
CAS Number 14850-23-8[1][2][3]

Experimental Protocols:

The determination of the molecular formula and weight of a compound like trans-4-octene is
typically achieved through a combination of mass spectrometry and elemental analysis.

e Mass Spectrometry: This technique provides a precise mass-to-charge ratio of the molecular
ion, which directly gives the molecular weight. High-resolution mass spectrometry can further
help in confirming the elemental composition.

o Elemental Analysis: This method determines the percentage composition of the constituent
elements (carbon and hydrogen in this case). The empirical formula is derived from these
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percentages, and in conjunction with the molecular weight from mass spectrometry, the
molecular formula is confirmed.

Due to the fundamental and well-established nature of this compound, detailed experimental
protocols for its basic characterization are not typically published in contemporary research
literature but are standard procedures in analytical chemistry.

Visualizations:

As this guide pertains to the intrinsic molecular properties of a single, small molecule and does
not describe a signaling pathway, experimental workflow, or logical relationship, a Graphviz
diagram is not applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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